Cas no 182249-78-1 (2-Butene-2,3-d₂ (9CI))

• Product Name: 2-Butene-2,3-d₂ (9CI)
• CAS No: 182249-78-1
• MF: C₄H₈
• MW: 58.1186447143555
• CID: 137934
• PubChem ID: 131875249
• Update Time: 2025-04-19

2-Butene-2,3-d₂ (9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Butene-2,3-d₂ (9CI)
• (E)-1-(thiophen-2-yl)but-2-en-1-one
• 1-(thiophen-2-yl)but-2-en-1-one
• 2,3-dideuterio-but-2-ene
• 2-buten-1-(2-thienyl)-1-one
• 2-Buten-2,3-d(2)
• 2-Crotonyl-thiophen
• AC1NTPNK
• AC1Q5CO0
• NSC518667
• SureCN9049322
• 2-BUTENE-2,3-D2
• 2-Butene-2,3-D2 (gas)
• 2-BUTENE-2,3-D2 (GAS) (CIS/TRANS MIXTURE)
• DTXSID301317031
• 182249-78-1

• Inchi： 1S/C4H8/c1-3-4-2/h3-4H,1-2H3/i3D,4D
• InChI Key： IAQRGUVFOMOMEM-NMQOAUCRSA-N
• SMILES： C([2H])(C)=C([2H])C

Computed Properties

• Exact Mass: 58.075
• Monoisotopic Mass: 58.075
• Isotope Atom Count: 2
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 4
• Rotatable Bond Count: 0
• Complexity: 15.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.3
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 0.648
• LogP: 1.58240